N-(2-hydroxy-2-phenylpropyl)-2-methylpropane-1-sulfonamide

• IUPAC Name: N-(2-hydroxy-2-phenylpropyl)-2-methylpropane-1-sulfonamide
• InChI: InChI=1S/C13H21NO3S/c1-11(2)9-18(16,17)14-10-13(3,15)12-7-5-4-6-8-12/h4-8,11,14-15H,9-10H2,1-3H3
• InChI Key: DCLCRBLOPGRJMC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)NCC(C)(C1=CC=CC=C1)O
• Molecular Formula: C13H21NO3S
• Molecular Weight: 271.38 g/mol
• CAS No.: 1351645-00-5

Description

N-(2-hydroxy-2-phenylpropyl)-2-methylpropane-1-sulfonamide is a useful research compound. Its molecular formula is C13H21NO3S and its molecular weight is 271.38. The purity is usually 95%.
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Scientific Research Applications

Environmental Science Applications

• Degradation of Sulfonamide Antibiotics : A study by Ricken et al. (2013) explored the microbial degradation of sulfonamide antibiotics, focusing on the environmental persistence of these compounds and the potential propagation of antibiotic resistance. The research identified a novel microbial strategy involving ipso-hydroxylation followed by fragmentation, which effectively eliminates sulfonamide antibiotics from the environment (Ricken et al., 2013).

Pharmacological Applications

• GABAB Receptor Antagonists : Hughes and Prager (1997) reported on the synthesis and activity of 3-amino-N-aryl-2-hydroxypropane-1-sulfonamides as potential GABAB receptor antagonists, indicating their significance in neurological research and potential therapeutic applications (Hughes & Prager, 1997).
• Antiproliferative Agents : Pawar, Pansare, and Shinde (2018) synthesized a series of 3-(substituted phenyl)-N-(2-hydroxy-2-(substituted-phenyl)ethyl)-N-methylthiophene-2-sulfonamide derivatives, demonstrating their antiproliferative activity against various cancer cell lines. This suggests their potential as cancer therapeutic agents (Pawar, Pansare, & Shinde, 2018).

Chemical and Biochemical Applications

• Broad Specificity Antibodies for Sulfonamide Antibiotics : Adrián et al. (2009) developed an enzyme-linked immunosorbent assay (ELISA) for analyzing sulfonamide antibiotics in milk samples, utilizing broad specificity antibodies. This application is crucial for ensuring food safety and regulatory compliance (Adrián et al., 2009).
• Synthesis of Sulfobetaine-type Zwitterionic Gemini Surfactants : Yoshimura et al. (2006) synthesized sulfobetaine-type zwitterionic gemini surfactants, highlighting their surface-active properties. These compounds have potential applications in the development of detergents and emulsifiers (Yoshimura et al., 2006).